alpha-Hydroxybenzylphosphinic acid, sodium salt

• Molecular Formula: C7H8NaO3P+
• Molecular Weight: 194.10 g/mol
• InChI: InChI=1S/C7H7O3P.Na/c8-7(11(9)10)6-4-2-1-3-5-6;/h1-5,7-8H;/p+1
• InChI Key: NOBZRNLEZPLAGX-UHFFFAOYSA-O
• Canonical SMILES: C1=CC=C(C=C1)C(O)[P+](=O)O.[Na]

Description

Alpha-Hydroxybenzylphosphinic acid, sodium salt is a chemical compound with the molecular formula C7H8NaO3P and a molecular weight of 194.10 g/mol . It is also known by other names such as hydroxyphenylmethyl phosphinic acid sodium salt and (alpha-Hydroxybenzyl)phosphonous acid sodium salt . This compound is primarily used in research and industrial applications due to its unique chemical properties.

Preparation Methods

The synthesis of alpha-Hydroxybenzylphosphinic acid, sodium salt involves several steps. One common method includes the reaction of benzylphosphinic acid with sodium hydroxide under controlled conditions . The reaction typically requires a solvent such as water or ethanol and is carried out at elevated temperatures to ensure complete conversion. Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to ensure the compound’s purity.

Chemical Reactions Analysis

Alpha-Hydroxybenzylphosphinic acid, sodium salt undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding phosphonic acids.

Reduction: Reduction reactions can convert it into phosphinic acids.

Substitution: It can undergo substitution reactions where the hydroxyl group is replaced by other functional groups. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various halogenating agents. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

Alpha-Hydroxybenzylphosphinic acid, sodium salt has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a precursor for other phosphinic acid derivatives.

Biology: It is employed in biochemical studies to investigate enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic applications is ongoing, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of alpha-Hydroxybenzylphosphinic acid, sodium salt involves its interaction with specific molecular targets. It can act as an inhibitor or activator of certain enzymes, affecting metabolic pathways and biochemical reactions. The exact pathways and targets depend on the specific application and context of its use .

Comparison with Similar Compounds

Alpha-Hydroxybenzylphosphinic acid, sodium salt can be compared with other similar compounds such as:

• Alpha-Methoxyphenylacetic acid, sodium salt
• Alpha-Sulfophenylacetic acid, sodium salt
• Alpha-Hydroxy-alpha-phenylmethanephosphonic acid sodium salt
• Alpha-Hydroxy-1-naphthalenemethanesulfonic acid, sodium salt
• Alpha-Hydroxy-alpha-toluenesulfonic acid, sodium salt These compounds share similar structural features but differ in their functional groups and specific applications. The uniqueness of this compound lies in its specific reactivity and the range of applications it supports .